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Compound Focus: Molidustat

CAS No.: 1154028-82-6

Cat. No.: S548066

Molidustat Fact Sheet for Researchers

Property Description

Drug Class Hypoxia-inducible factor prolyl hydroxylase inhibitor (HIF-PHI) [1] [2]
Mechanism of Oral inhibitor that stabilizes HIF-a subunits, stimulating endogenous

Action erythropoietin production and enhancing iron availability for erythropoiesis [3] [4]

Standard Starting 75 mg, administered orally once daily [1] [5]

Dose (HD)
Key Efficacy (vs. Non-inferior to darbepoetin alfa in maintaining Hb levels in hemodialysis patients
ESA) [5]

Clinical Dosing & Titration Protocols

The following table summarizes key parameters for designing and troubleshooting dosing regimens in

clinical trials.
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MIYABI HD-C Trial

Parameter . MIYABI HD-M Trial (Maintenance) [5]
(Correction) [1]

Patient HD patients not on ESAs; Hb HD patients on ESAs; Hb =9.5 to <12.0 g/dL

Profile 8.0 t0 <10.0 g/dL

Study Design

Starting Dose

Titration Goal

Titration
Schedule

Efficacy
Outcome

Key Safety
Note

24-week, single-arm, phase 3

75 mg once daily

Hb within 10.0 to <12.0 g/dL

Every 4 weeks until week 24

89% of patients had Hb within
target range at week 24

No adverse events of special
interest reported

52-week, randomized, double-blind, vs.
darbepoetin alfa

75 mg once daily

Hb within 210.0 to <12.0 g/dL

Every 4 weeks

Mean Hb during evaluation period (weeks 33-36)
was 10.63 g/dL; non-inferior to darbepoetin

Most patients had =1 adverse event, as expected
in HD population

Molidustat Mechanism of Action

This diagram illustrates the molecular pathway through which melidustat stimulates erythropoiesis.

© 2026 Smolecule. All rights reserved.

2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9291098/
https://www.sciencedirect.com/science/article/pii/S2468024921013097
https://www.smolecule.com/products/s548066?utm_src=pdf-body
https://www.smolecule.com/products/s548066?utm_src=pdf-body
https://www.smolecule.com/products/s548066?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

~

Normoxic Conditions
(Oxygen Present)

_ -~ nhibits

HIF-a Degradation
(via Proteasome)

l
(tweso o

Click to download full resolution via product page

Diagram 1: Molidustat stimulates erythropoiesis by inhibiting HIF degradation under normoxia.

Frequently Asked Questions & Troubleshooting

Q1: How does molidustat's efficacy in hemodialysis patients compare to traditional ESAs? A 2024
meta-analysis concluded that for dialysis-dependent CKD patients, molidustat has an effect on increasing

hemoglobin levels that is similar to that of ESAs, with no significant difference in the incidence of severe

adverse events, death, or cardiovascular events [3].

Q2: What is a critical parameter to monitor for dose titration?
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e Hemoglobin (Hb) Levels: The primary goal of titration is to maintain Hb within a target range,
typically 210.0 to <12.0 g/dL in HD patients [1] [5]. Dose adjustments should be made no more
frequently than every 4 weeks based on Hb response [1].

Q3: What are common challenges in managing iron parameters with molidustat?

¢ Iron Utilization: The same 2024 meta-analysis found that in non-dialysis patients, molidustat
significantly reduced hepcidin, iron, and ferritin levels compared to ESASs, suggesting improved iron
utilization [3]. In dialysis patients, these effects were less pronounced, but iron status still requires
close monitoring per clinical guidelines to support erythropoiesis [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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